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Introduction

Amprolium hydrochloride is a synthetic coccidiostat widely utilized in the poultry industry for
the prevention and treatment of coccidiosis in broiler chickens. Coccidiosis, caused by
protozoan parasites of the genus Eimeria, is a significant enteric disease that impairs nutrient
absorption, leading to reduced weight gain, poor feed conversion, and in severe cases,
mortality. Amprolium acts as a competitive antagonist of thiamine (Vitamin B1), a crucial
cofactor for the parasite's carbohydrate metabolism.[1] Its structural similarity to thiamine
allows it to block thiamine transporters in Eimeria species, leading to thiamine deficiency and
subsequent starvation of the parasite.[1][2] This document provides detailed protocols for the
administration of amprolium hydrochloride in broiler feed, methodologies for evaluating its
efficacy, and a summary of relevant quantitative data.

Data Presentation
Dosage and Administration of Amprolium Hydrochloride
in Broiler Feed

The following table summarizes the recommended dosages for amprolium hydrochloride in
broiler feed for the prevention and treatment of coccidiosis.
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Dosage in Feed

Application Duration Withdrawal Period
(ppm)

Prevention

Standard 125 Continuous 0 days[3]

Severe Exposure 250 Continuous 0 days|[2]

E. tenella specific 80-125 Continuous 0 days|[2]

Treatment 240 (in drinking water)  5-7 days 0 days[4]

ppm = parts per million (mg/kg)

Efficacy of Amprolium Hydrochloride against Eimeria
tenella Infection in Broilers

The following data is from a study evaluating the efficacy of amprolium (20 mg/kg body weight)
in broilers experimentally infected with Eimeria tenella.[5]

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.researchgate.net/figure/Thiamine-biosynthesis-pathway_fig1_339576772
https://ijsra.net/sites/default/files/IJSRA-2024-2040.pdf
https://ijsra.net/sites/default/files/IJSRA-2024-2040.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12269941/
https://www.benchchem.com/product/b1666022?utm_src=pdf-body
https://www.researchgate.net/publication/348637132_Amino_Acid_Metabolism_in_Apicomplexan_Parasites
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Parameter Uninfected Control Infected Control Infecteo.l ¥
Amprolium

Body Weight Gain (g)

Day 21 850 750 830

Day 28 1500 1200 1450

Feed Intake (g)

Day 21 1600 1450 1580

Day 28 3000 2500 2950

Lesion Score (Day 28) 0.0 3.5 15

Oocyst Shedding

(OPG)

Day 22 0 50,000 10,000

Day 25 0 80,000 5,000

OPG = Oocysts Per Gram of feces

[ ile of i rochloride i '

Parameter

Value

Reference

Margin of Safety

At least 5 times the

recommended dose

Withdrawal Period (Meat)

0 days

Side Effects

Thiamine deficiency at high

doses

Experimental Protocols
Anticoccidial Sensitivity Test (AST) for Amprolium

Hydrochloride
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This protocol outlines a standard method for evaluating the efficacy of amprolium

hydrochloride against field isolates of Eimeria.

1

ol

. Animals and Housing:

Ninety, one-day-old broiler chicks are randomly assigned to six experimental groups, with
three replicates per group (five birds per replicate).[5]

Birds are housed in wire-floored cages to prevent reinfection from feces.[5]

Feed and water are provided ad libitum.[5]

. Experimental Groups:

Group 1: Uninfected, Untreated Control (UUC)
Group 2: Infected, Untreated Control (IUC)
Group 3: Infected, Amprolium-Treated (e.g., 125 ppm in feed)
Group 4: Infected, Test Article 1
Group 5: Infected, Test Article 2
Group 6: Positive Control (another approved anticoccidial)
. Infection:

On day 14, birds in the infected groups are orally inoculated with a standardized dose of
sporulated Eimeria oocysts (e.g., 2 x 10"4 sporulated E. tenella oocysts).[5]

The UUC group receives a sham inoculation of the vehicle (e.g., water).
. Treatment:

Medicated feed is provided to the respective treatment groups from day 12 until the end of
the experiment.

. Data Collection:
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o Performance Parameters: Body weight gain and feed intake are recorded weekly. Feed
conversion ratio (FCR) is calculated.

e Oocyst Shedding: Fecal samples are collected from each replicate on specific days post-
infection (e.g., days 7 and 10). Oocysts per gram (OPG) of feces are determined using a
McMaster chamber.

e Lesion Scoring: On day 28, a subset of birds from each group is euthanized, and the
intestines are examined for gross lesions. Lesions are scored on a scale of 0 to 4, with 0
being normal and 4 being the most severe.

o Histopathology: Intestinal tissue samples are collected, fixed in 10% neutral buffered
formalin, and processed for histopathological examination to assess the extent of damage to
the intestinal mucosa and the presence of different parasite life stages.[5]

6. Statistical Analysis:

o Data are analyzed using appropriate statistical methods, such as ANOVA, to determine
significant differences between treatment groups.

Mandatory Visualizations
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Caption: Mechanism of action of amprolium as a thiamine antagonist in Eimeria.
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Caption: Experimental workflow for an anticoccidial sensitivity test.
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Caption: Thiamine salvage pathway in Eimeria and the point of inhibition by amprolium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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administration-in-broiler-feed]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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